Cas no 817638-45-2 (1,10-Phenanthroline, 4,7-diphenyl-2,9-bis(trifluoromethyl)-)
817638-45-2 structure
Product Name:1,10-Phenanthroline, 4,7-diphenyl-2,9-bis(trifluoromethyl)-
CAS No:817638-45-2
MF:C26H14F6N2
MW:468.393187046051
CID:703085
PubChem ID:59711276
Update Time:2025-04-19
1,10-Phenanthroline, 4,7-diphenyl-2,9-bis(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,10-Phenanthroline, 4,7-diphenyl-2,9-bis(trifluoromethyl)-
- 4,7-diphenyl-2,9-bis(trifluoromethyl)-1,10-phenanthroline
- 817638-45-2
- DTXSID20732715
- UPJIKHOECFDKMK-UHFFFAOYSA-N
- SCHEMBL12937161
-
- Inchi: 1S/C26H14F6N2/c27-25(28,29)21-13-19(15-7-3-1-4-8-15)17-11-12-18-20(16-9-5-2-6-10-16)14-22(26(30,31)32)34-24(18)23(17)33-21/h1-14H
- InChI Key: UPJIKHOECFDKMK-UHFFFAOYSA-N
- SMILES: FC(C1=CC(C2C=CC=CC=2)=C2C=CC3=C(C4C=CC=CC=4)C=C(C(F)(F)F)N=C3C2=N1)(F)F
Computed Properties
- Exact Mass: 468.10611743g/mol
- Monoisotopic Mass: 468.10611743g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 2
- Complexity: 624
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.5
- Topological Polar Surface Area: 25.8Ų
1,10-Phenanthroline, 4,7-diphenyl-2,9-bis(trifluoromethyl)- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
817638-45-2 (1,10-Phenanthroline, 4,7-diphenyl-2,9-bis(trifluoromethyl)-) Related Products
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